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Compound of Interest

Compound Name: Dibutyltin bis(lauryl mercaptide)

CAS No.: 1185-81-5

Cat. No.: B072256 Get Quote

Topic: Dibutyltin bis(lauryl mercaptide) (DBTLM)
CAS: 1185-81-5 | Role: Heat Stabilizer & Catalyst | Focus: Volatility Reduction[1]

Executive Summary: The Volatility Paradox
Welcome to the technical support hub for Dibutyltin bis(lauryl mercaptide). You are likely

here because you are balancing two opposing forces in your polymer processing (specifically

PVC or PU synthesis): Thermal Stability vs. Process Volatility.[1]

In high-precision applications—such as medical-grade tubing extrusion or pharmaceutical

packaging films—standard organotins (like Methyl Tin Mercaptides) offer high efficiency but

suffer from high volatility, leading to "fogging," odor, and stabilizer loss.[1]

Dibutyltin bis(lauryl mercaptide) solves this via the C12 (Lauryl) Anchor Effect.[1] The long

hydrocarbon chains increase molecular weight (

g/mol ), significantly lowering vapor pressure without sacrificing the active Sn-S stabilization
bond.[1]

Module 1: The Stabilization Mechanism
To troubleshoot effectively, you must understand how DBTLM works. It functions primarily

through the Frye-Horst Mechanism, replacing labile chlorine atoms on the PVC backbone with
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stable mercaptide groups.

Visualizing the Pathway
The following diagram illustrates how DBTLM intercepts the degradation cycle

(Dehydrochlorination) while the Lauryl tail prevents the stabilizer itself from evaporating.
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Figure 1: The Stabilization Cycle.[1] The Sn-S bond (Blue) actively repairs the polymer, while

the C12 tail (Grey dashed) anchors the molecule to prevent volatility.[1]

Module 2: Troubleshooting Guide
Issue: "I am experiencing plate-out or fogging during extrusion." Diagnosis: While DBTLM is

low-volatility, processing conditions may exceed its threshold, or compatibility issues are

pushing it out of the matrix.[1]

Diagnostic Decision Tree
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Figure 2: Diagnostic workflow for distinguishing between volatility issues (fogging) and stability

failure (degradation).

Module 3: Experimental Protocols
Protocol A: Volatility Confirmation via TGA (Thermogravimetric
Analysis)
Objective: Verify if DBTLM is the source of volatile loss in your formulation compared to other

organotins.

Prerequisites:

TGA Instrument (e.g., TA Instruments Q500 or similar).[1]

Nitrogen atmosphere (inert).[1]

Sample size: 10–15 mg.[1]

Step-by-Step Methodology:

Baseline Calibration: Tare the platinum pan.

Loading: Load liquid DBTLM sample. Ensure no air bubbles.

Ramp Profile:
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Equilibrate at 30°C.

Ramp 10°C/min to 600°C under

purge (60 mL/min).

Data Analysis:

Record

(Temperature at 5% weight loss).

Reference Standard: Methyl Tin Mercaptide typically shows

around 180–190°C.[1]

Target for DBTLM: You should observe

.[1]

Interpretation: If weight loss occurs <200°C, the sample may be hydrolyzed (check for white

precipitate) or contaminated with solvents.[1]

Protocol B: Static Heat Stability (Oven Test)
Objective: Assess color hold (yellowing index) without shear stress.[1]

Time (min) Color Rating (0-10) Observation Action Threshold

0 0 (Clear) Perfect transparency N/A

15 1 (Trace Yellow) Normal induction None

30 2 (Pale Yellow) Stabilizer active Monitor

45 4 (Yellow) Ligand depletion Warning

60 8 (Orange/Red) Failure Stop Processing
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Q1: Can I use DBTLM in direct contact with active pharmaceutical ingredients (APIs)? A:No.

While organotins are used in packaging materials, they are generally not excipients.[1] For

synthesis, if DBTLM is used as a catalyst (e.g., in urethane linkage formation), stringent

purification is required to meet ICH Q3D elemental impurity limits for Tin (Sn).[1]

Q2: Why choose DBTLM over Methyl Tin Mercaptides for medical tubing? A: Methyl tins are

more efficient stabilizers but have a distinct, sulfurous odor and higher volatility.[1] In clean-

room extrusion environments, DBTLM reduces the "sulfur smell" and prevents the

condensation of stabilizer volatiles on cooling equipment, which is critical for optical clarity in

medical tubing.[1]

Q3: Is DBTLM FDA approved? A: Specific grades of organotins are approved under 21 CFR

178.2010 (Antioxidants and/or stabilizers for polymers).[1] However, approvals are often

specific to Octyl tins for food contact or specific Butyl tin formulations.[1] Always verify the

specific CAS and grade against your supplier's Regulatory Data Sheet (RDS) for food/medical

contact compliance [1, 5].

Q4: How does the "Lauryl" group reduce volatility? A: It is simple physics: Molecular Weight.

Methyl Tin:

Low MW, higher vapor pressure.[1]

Butyl Tin Lauryl: The C12 chain adds significant mass and Van der Waals interactions,

anchoring the molecule in the polymer matrix even at processing temperatures of 200°C [2,

3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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